4-Bromospiro[indoline-3,3'-pyrrolidin]-2-one

• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• IUPAC Name: 4-bromospiro[1H-indole-3,3'-pyrrolidine]-2-one
• InChI: InChI=1S/C11H11BrN2O/c12-7-2-1-3-8-9(7)11(10(15)14-8)4-5-13-6-11/h1-3,13H,4-6H2,(H,14,15)
• InChI Key: ARAQLEFDKMZWPD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12C3=C(C=CC=C3Br)NC2=O

Description

4-Bromospiro[indoline-3,3'-pyrrolidin]-2-one is a heterocyclic compound featuring a spirocyclic framework that bridges an indoline moiety with a pyrrolidine ring. The bromine atom at the 4-position of the indoline core enhances its chemical reactivity and biological activity . This structural motif confers unique three-dimensional characteristics, making it valuable in medicinal chemistry for enzyme inhibition and receptor modulation studies. Its synthesis typically involves cyclization of indoline precursors with pyrrolidine derivatives, often utilizing halogenating agents to introduce the bromine substituent .

The compound exhibits notable biological activity, particularly in oncology, where its spirocyclic structure enables selective interactions with cellular targets, such as kinases and apoptosis regulators . Its physicochemical properties, including moderate solubility and stability, further support its utility in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromospiro[indoline-3,3’-pyrrolidin]-2-one typically involves the cycloaddition of isatins with β-enamino maleimides. This reaction is promoted by DABCO (1,4-diazabicyclo[2.2.2]octane) in acetonitrile at room temperature . The reaction conditions are mild, and the yields are generally good.

Industrial Production Methods: While specific industrial production methods for 4-Bromospiro[indoline-3,3’-pyrrolidin]-2-one are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would require optimization of reaction conditions to ensure consistency and efficiency on a larger scale.

Chemical Reactions Analysis

Types of Reactions: 4-Bromospiro[indoline-3,3’-pyrrolidin]-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the bromine atom, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: Formation of corresponding oxindoles.

Reduction: Formation of reduced spiro compounds.

Substitution: Formation of substituted spiro compounds with various functional groups.

Scientific Research Applications

4-Bromospiro[indoline-3,3’-pyrrolidin]-2-one has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design.

Industry: Utilized in the development of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Bromospiro[indoline-3,3’-pyrrolidin]-2-one involves its interaction with specific molecular targets. For instance, in antimicrobial applications, it may inhibit bacterial enzymes, while in anticancer research, it could interfere with cell division pathways . The exact molecular pathways can vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural diversity of spirocyclic indoline derivatives allows for tailored interactions with biological targets. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Spirocyclic Indoline Derivatives

Compound Name	Core Structure	Substituent(s)	Biological Activity Highlights	Key References
4-Bromospiro[indoline-3,3'-pyrrolidin]-2-one	Indoline + pyrrolidine	Bromine (4-position)	Enzyme inhibition, anticancer activity
5-Bromospiro[indoline-3,4'-piperidin]-2-one	Indoline + piperidine	Bromine (5-position)	Enhanced receptor affinity
6-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one	Indoline + pyrrolidine	Fluorine (6-position)	Improved lipophilicity, antimicrobial
Spiro[indoline-3,2'-pyrrolidin]-2(1H)-one	Indoline + pyrrolidine	No halogen	Moderate anti-inflammatory activity
1'-Methylspiro[indoline-3,3'-pyrrolidin]-2-one	Indoline + pyrrolidine	Methyl (spiro carbon)	Neuroprotective potential

Structural Modifications and Impact on Reactivity

• Bromine vs. Halogenation Position : Bromine at the 4-position (as in 4-Bromospiro) enhances electrophilic substitution reactivity compared to 5-Bromospiro (piperidine core), where steric effects from the larger ring reduce accessibility .
• Fluorine Substitution: 6-Fluorospiro exhibits higher metabolic stability and lipophilicity than non-halogenated analogs, improving blood-brain barrier penetration in neurological studies .
• Ring Size : Piperidine-containing derivatives (e.g., 5-Bromospiro) show distinct binding modes due to increased ring flexibility, enabling interactions with larger enzyme pockets .